1-(2-Methylpropyl)piperazine-2,5-dione
Description
Properties
CAS No. |
16350-84-8 |
|---|---|
Molecular Formula |
C8H14N2O2 |
Molecular Weight |
170.212 |
IUPAC Name |
1-(2-methylpropyl)piperazine-2,5-dione |
InChI |
InChI=1S/C8H14N2O2/c1-6(2)4-10-5-7(11)9-3-8(10)12/h6H,3-5H2,1-2H3,(H,9,11) |
InChI Key |
BDRSQSMUIOLHSV-UHFFFAOYSA-N |
SMILES |
CC(C)CN1CC(=O)NCC1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Lipophilicity and Solubility
- 1-(2-Methylpropyl)piperazine-2,5-dione : The isobutyl group increases lipophilicity (logP) compared to smaller alkyl or polar substituents. This reduces aqueous solubility (logSw), as bulkier hydrophobic groups hinder solvation .
- 1-(3,5-Dimethoxyphenyl)piperazine-2,5-dione (9p) : Aromatic methoxy groups enhance polarity, lowering logP (-1.48 logSw − 1.86) and improving solubility compared to alkyl-substituted derivatives .
- Cyclo(L-leucyl-L-leucyl) : The symmetric bis-isobutyl substitution (3S,6S configuration) further elevates lipophilicity, resulting in lower solubility and higher melting points (e.g., 124–126 °C for related analogs) .
Surface Activity
- Compounds with polar substituents (e.g., methoxy or hydroxyl) exhibit lower surface tension (ST) and higher surfactant-like activity. In contrast, 1-(2-methylpropyl)piperazine-2,5-dione’s isobutyl group increases ST, reducing its ability to act as a surfactant .
Preparation Methods
Cyclocondensation of Substituted Ethylenediamines with Dicarbonyl Compounds
This method involves reacting N-(2-methylpropyl)ethylenediamine with a dicarboxylic acid derivative, such as a diester or diacid chloride. For example, methyl benzoylformate has been employed as a carbonyl source in analogous syntheses. The reaction proceeds via nucleophilic attack of the diamine on the electrophilic carbonyl groups, followed by intramolecular cyclization to form the six-membered ring.
Reaction Conditions :
Example Protocol :
-
N-(2-methylpropyl)ethylenediamine (1.085 g, 14.6 mmol) and acetic acid (0.878 g, 14.6 mmol) are dissolved in methanol.
-
Methyl benzoylformate (2.0 g, 12.2 mmol) is added dropwise at 30–32°C.
-
After 7 hours, the solvent is removed under vacuum, and the crude product is purified via recrystallization (hexane).
Yield : 48–69.6% (dependent on stoichiometry and purification).
Bromoacetylation and Cyclization
Adapted from the synthesis of 1-phenyl-piperazine-2,6-diones, this method substitutes aniline with 2-methylpropylamine. Bromoacetyl bromide reacts with the amine to form an intermediate ester-amide, which undergoes cyclization under basic conditions.
Reaction Conditions :
Example Protocol :
-
2-Methylpropylamine (10 mmol) and triethylamine (11 mmol) are dissolved in dichloromethane.
-
Bromoacetyl bromide (11 mmol) is added dropwise at 25°C.
-
After 1 hour, the mixture is washed, dried, and concentrated.
-
Cyclization is induced via heating in toluene, yielding the target compound.
Yield : 92–98% (intermediate); 75–85% (final product).
Optimization and Mechanistic Insights
Role of Reducing Agents
In the patent US6603003B2, lithium aluminum hydride (LiAlH4) is critical for reducing 3,4-dehydropiperazine-2-one intermediates to piperazine derivatives. However, for 1-(2-methylpropyl)piperazine-2,5-dione, reduction is unnecessary if the cyclization directly forms the dione. Omission of LiAlH4 simplifies the process and improves safety.
Solvent and Temperature Effects
-
Methanol vs. Toluene : Methanol facilitates faster reaction kinetics but may require lower temperatures (30–35°C) to avoid side reactions. Toluene, while requiring higher temperatures (60–65°C), enhances yields by minimizing polar by-products.
-
Hexane Recrystallization : Hexane effectively precipitates the product, achieving >95% purity after a single recrystallization.
Comparative Analysis of Synthetic Routes
Key Observations :
-
The cyclocondensation route offers moderate yields but high scalability.
-
Bromoacetylation achieves superior purity but requires stringent control over stoichiometry.
Structural Characterization and Validation
Spectroscopic Data
-
IR Spectroscopy : Strong absorption at 1639 cm⁻¹ (C=O stretch).
-
¹H NMR : Singlets at δ 12.64 and 12.26 ppm (amide NH), multiplet at δ 3.28 ppm (piperazine CH2).
-
Mass Spectrometry : [M+H]⁺ at m/z 171.21 (calculated: 170.21 g/mol).
Industrial and Environmental Considerations
Scalability
Q & A
Q. What are the common synthetic routes for 1-(2-Methylpropyl)piperazine-2,5-dione?
Methodological Answer: The synthesis typically involves multi-step reactions, including:
- Cyclization of precursors : For example, cyclocondensation of amino acid derivatives or diketopiperazine precursors under reflux conditions. Evidence from structurally similar compounds suggests using reductive amination of diketones with ammonia or primary amines, followed by hydrogenation (e.g., Pd/C catalyst in ethanol) .
- Multi-component reactions (MCRs) : The Ugi reaction has been employed to construct piperazine-2,5-dione cores via alkynyl inputs and amide bond formation .
Q. Key Reaction Parameters :
| Parameter | Typical Conditions |
|---|---|
| Catalyst | Pd/C, Raney Ni |
| Solvent | Ethanol, methanol, DMF |
| Temperature | 60–100°C (reflux) |
| Reaction Time | 12–24 hours (varies by method) |
Q. How is 1-(2-Methylpropyl)piperazine-2,5-dione characterized analytically?
Methodological Answer: Standard analytical techniques include:
Q. What are the primary biological assays used to evaluate this compound?
Methodological Answer:
- Antioxidant Activity :
- Antiviral Screening :
- Cytotoxicity :
Advanced Research Questions
Q. How do structural modifications influence the biological activity of this compound?
Methodological Answer:
- Structure-Activity Relationship (SAR) Insights :
Q. Comparative SAR Table :
Q. What strategies resolve contradictions in reported biological data?
Methodological Answer:
- Orthogonal Assays : Validate activity across multiple models (e.g., combining in vitro enzyme inhibition with cell-based assays) .
- Computational Modeling : Molecular docking (e.g., AutoDock Vina) to predict binding modes to targets like Nrf2 or 5-HT receptors .
- Meta-Analysis : Cross-reference data from structurally related compounds (e.g., piperazine-2,5-dione derivatives from Penicillium spp.) to identify trends .
Q. How can the compound’s mechanism of action in oxidative stress be elucidated?
Methodological Answer:
Q. What novel applications are emerging for this compound?
Methodological Answer:
- Immunosuppression : Janthinolide C (a natural analog) inhibits murine splenocyte proliferation (IC₅₀ = 1.3 μM) via CD3/CD28 signaling blockade .
- Anticancer Drug Design : Conjugation with tryptamine enhances cytotoxicity (e.g., Ugi-derived derivatives with IC₅₀ < 10 μM) .
- Anti-Glycation Therapy : Reduces AGE accumulation in dermal fibroblasts, relevant to aging and diabetes .
3. Data Contradiction Analysis
Example : Discrepancies in reported IC₅₀ values for antiviral activity.
Resolution Workflow :
Replicate Experiments : Ensure consistent assay conditions (e.g., viral titer, cell line).
Structural Verification : Confirm compound purity via HPLC and NMR .
Cross-Species Testing : Compare activity in human vs. murine models .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
